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Compound of Interest

Compound Name: 5-Hydroxycytosine-13C,15N2

Cat. No.: B12398294 Get Quote

This guide provides essential safety, handling, and disposal procedures for 5-
Hydroxycytosine-13C,15N2, a non-radioactive, stable isotope-labeled compound. As a

chemical analog of a nucleic acid, it requires careful handling in a laboratory setting. Disposal

is governed by its chemical properties and must comply with local, state, and federal

regulations.

Immediate Safety and Handling
Before handling 5-Hydroxycytosine-13C,15N2, ensure you are in a well-ventilated area,

preferably a laboratory fume hood, and are wearing appropriate Personal Protective Equipment

(PPE).[1][2] This compound may be harmful if inhaled or swallowed and can cause skin and

eye irritation.[2][3]

Key Safety Precautions:

Engineering Controls: Use in a well-ventilated area or under a laboratory fume hood to

minimize exposure.[1][2]

Personal Protective Equipment (PPE): Wear a lab coat, chemical-resistant gloves, and

safety glasses with side shields.[1][2] If working with the solid form where dust may be

generated, a dust respirator is also necessary.[1]

Handling: Avoid creating dust.[2] Wash hands thoroughly after handling the substance.[3]

Avoid contact with skin, eyes, and clothing.[4]
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Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4]

Disposal Decision Workflow
The proper disposal route for 5-Hydroxycytosine-13C,15N2 depends on its form and whether

it has been mixed with other materials. The following workflow provides a logical path to

determine the correct disposal stream.
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Start: 5-Hydroxycytosine-13C,15N2 Waste

Is the waste the pure, unused solid chemical?

Is the waste contaminated labware (e.g., tubes, pipette tips)?

No

Solid Chemical Waste
- Collect in a labeled, sealed container.

- Do not mix with other waste.

Yes

Is the waste an aqueous solution?

No

Solid Chemical Waste
- Collect in a dedicated, lined container for contaminated labware.

Yes

Is the waste mixed with other hazardous materials (e.g., solvents, radioactive isotopes)?

No

Aqueous Chemical Waste
- Collect in a labeled, sealed, leak-proof container.

- DO NOT pour down the drain.

Yes

Mixed Hazardous Waste
- Dispose of according to the most hazardous component.

- Consult EHS immediately.

Yes

Contact Environmental Health & Safety (EHS) for pickup and final disposal.

No
(Consult EHS if unsure)

Click to download full resolution via product page

Caption: Disposal workflow for 5-Hydroxycytosine-13C,15N2 waste.
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Step-by-Step Disposal Procedures
Since 5-Hydroxycytosine-13C,15N2 contains stable isotopes, it is not considered radioactive

waste.[5] The disposal procedures are based on its chemical properties. Waste materials

should be disposed of in accordance with federal, state, and local environmental regulations.[3]

1. Pure Solid Waste (Unused Chemical):

Carefully sweep up any solid material, avoiding dust formation.[4]

Place the material into a suitable, clearly labeled, and tightly sealed container for disposal.[2]

Label the container as "Solid Chemical Waste" and include the full chemical name: "5-
Hydroxycytosine-13C,15N2".

Store the container in a designated chemical waste accumulation area until it is collected by

your institution's Environmental Health & Safety (EHS) department.

2. Contaminated Laboratory Waste (Gloves, Pipette Tips, Tubes, etc.):

All disposable items that have come into direct contact with the chemical should be

considered contaminated.

Collect this waste in a dedicated, puncture-resistant container lined with a plastic bag.[6]

Label the container as "Solid Chemical Waste" and list the chemical contaminant.

Do not mix this waste with general laboratory trash.[5]

3. Aqueous Solutions:

Do not dispose of solutions containing this chemical down the drain.[2]

Collect all liquid waste in a designated, leak-proof, and sealable container.

Label the container as "Aqueous Chemical Waste" and list all constituents, including "5-
Hydroxycytosine-13C,15N2" and the solvent (e.g., water).
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Store the container in a secondary containment bin in a designated waste collection area.

4. Mixed Waste:

If the 5-Hydroxycytosine-13C,15N2 waste is mixed with other types of hazardous materials

(e.g., organic solvents, radioactive compounds, or biohazardous materials), it must be

treated as mixed waste.

The disposal protocol must follow the regulations for the most hazardous component of the

mixture.

Immediately consult your EHS department for specific guidance on handling and disposing

of mixed waste.[7]

Safety and Disposal Data Summary
Attribute Specification Citation

Primary Hazards
Skin/eye irritation; may be

harmful if inhaled or ingested.
[2][3]

Radioactivity
None. Contains stable, non-

radioactive isotopes.
[5]

Required PPE

Safety glasses, lab coat,

gloves. Dust respirator for

solids.

[1][2]

Handling Area
Well-ventilated area or

laboratory fume hood.
[1][2]

Solid Waste Disposal
Collect in a sealed, labeled

container for chemical waste.
[2][4]

Liquid Waste Disposal

Collect in a sealed, labeled

container. Do not pour down

the drain.

[2]

Regulatory Oversight

Disposal must comply with

local, state, and federal

regulations.

[3][4]
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Emergency Procedures
Personal Protective Equipment (PPE) Protocol

Start: Handling Chemical

Minimum Required PPE:
- Safety Glasses

- Lab Coat
- Gloves

Is the chemical in solid/powder form?

Add Dust Respirator

Yes

Proceed with Handling

No

Click to download full resolution via product page

Caption: Required PPE for handling 5-Hydroxycytosine-13C,15N2.

First Aid Measures
After Inhalation: Move the person to fresh air. If you feel unwell, call a poison center or

doctor.[3]

After Skin Contact: Wash the affected area with plenty of water. If skin irritation occurs, seek

medical advice.[2][3]
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After Eye Contact: Rinse eyes cautiously with water for several minutes as a precaution.[2]

After Ingestion: Rinse the mouth with water. Never give anything by mouth to an

unconscious person and seek medical attention.[2][3]

Always consult your institution's specific safety and disposal protocols and contact your EHS

department with any questions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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